Cas no 111250-67-0 (Ono-4007 (free acid))

• Product Name: Ono-4007 (free acid)
• CAS No: 111250-67-0
• MF: C₅₀H₇₈NNaO₁₂S
• MW: 940.208606243134
• CID: 62867
• PubChem ID: 23663416
• Update Time: 2025-04-18

Ono-4007 (free acid) Chemical and Physical Properties

Names and Identifiers

• Ono-4007
• Ono-4007 (free acid)
• 2-Deoxy-3-O-(9-phenylnonanoyl)-2-[3(S)-(9-phenylnonanoyloxy)tetradecanamido]-4-O-sulfo-D-glucopyranose
• sodium;[(2R,3S,4R,5R)-6-hydroxy-2-(hydroxymethyl)-4-(9-phenylnonanoyloxy)-5-[[(3S)-3-(9-phenylnonanoyloxy)tetradecanoyl]amino]oxan-3-yl] sulfate
• 111250-67-0
• Ono-4007(free acid)
• SCHEMBL6795216

• Inchi： 1S/C50H79NO12S.Na/c1-2-3-4-5-6-7-8-15-26-35-42(60-45(54)36-27-16-11-9-13-20-29-40-31-22-18-23-32-40)38-44(53)51-47-49(48(63-64(57,58)59)43(39-52)61-50(47)56)62-46(55)37-28-17-12-10-14-21-30-41-33-24-19-25-34-41;/h18-19,22-25,31-34,42-43,47-50,52,56H,2-17,20-21,26-30,35-39H2,1H3,(H,51,53)(H,57,58,59);/q;+1/p-1/t42-,43+,47+,48+,49+,50?;/m0./s1
• InChI Key： KSLCVWMGAOQHEA-TZBBHZOSSA-M
• SMILES： S(=O)(=O)([O-])O[C@@H]1[C@@H](CO)OC([C@@H]([C@H]1OC(CCCCCCCCC1C=CC=CC=1)=O)NC(C[C@H](CCCCCCCCCCC)OC(CCCCCCCCC1C=CC=CC=1)=O)=O)O.[Na+]

Computed Properties

• Exact Mass: 939.51400
• Monoisotopic Mass: 939.51424238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 65
• Rotatable Bond Count: 38
• Complexity: 1340
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 206Ų

Experimental Properties

• PSA: 206.20000
• LogP: 10.57920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides